Cas no 2001-73-2 (2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide)
2001-73-2 structure
Product Name:2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide
CAS No:2001-73-2
MF:C18H34I2N4O4
MW:624.295909404755
CID:1391735
PubChem ID:121261
Update Time:2025-04-20
2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone,diiodide
- 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone
- diiodide
- Piperidinium, 1,1'-(1,4-piperazinediylbis(carbonylmethylene))bis(1-methyl-, diiodide
- DTXSID10941990
- 4,4'-[Piperazine-1,4-diylbis(2-oxoethane-2,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide
- 2001-73-2
- 1,1'-(1,4-Piperazinediylbis(carbonylmethylene))bis(1-methylpiperidinium iodide)
- 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide
-
- Inchi: 1S/C18H34N4O4.2HI/c1-21(7-11-25-12-8-21)15-17(23)19-3-5-20(6-4-19)18(24)16-22(2)9-13-26-14-10-22;;/h3-16H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: OSMRYLQTULPOAT-UHFFFAOYSA-L
- SMILES: [I-].[I-].O1CC[N+](C)(CC(N2CCN(CC2)C(C[N+]2(C)CCOCC2)=O)=O)CC1
Computed Properties
- Exact Mass: 589.8
- Monoisotopic Mass: 624.06695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 461
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 59.08
2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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